1-Chloro-4-(3-chloro-4-methoxybenzyl)amino-6-cyanophthalazine

• Molecular Formula: C17H12Cl2N4O
• Molecular Weight: 359.2 g/mol
• IUPAC Name: 1-chloro-4-[(3-chloro-4-methoxyphenyl)methylamino]phthalazine-6-carbonitrile
• InChI: InChI=1S/C17H12Cl2N4O/c1-24-15-5-3-11(7-14(15)18)9-21-17-13-6-10(8-20)2-4-12(13)16(19)22-23-17/h2-7H,9H2,1H3,(H,21,23)
• InChI Key: CMKOKNGHDDWVKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2=NN=C(C3=C2C=C(C=C3)C#N)Cl)Cl
• Synonyms: 1-chloro-4-((3-chloro-4-methoxybenzyl)amino)-6-phthalazinecarbonitrile; 1-chloro-4-CMBzP

Description

1-Chloro-4-(3-chloro-4-methoxybenzyl)amino-6-cyanophthalazine, also known as this compound, is a useful research compound. Its molecular formula is C17H12Cl2N4O and its molecular weight is 359.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Cyano-1,4-dichlorophthalazine (66.2 g) prepared in Preparative Example 3 and 3-chloro-4-methoxybenzylamine (92 g) were suspended in 1200 ml of tetrahydrofuran, followed by the addition of 250 ml of triethylamine. The obtained mixture was heated under reflux for 6 hours.